4-[(1E)-3-(4-chlorophenyl)-3-oxo-1-propenyl]phenyl 2-thiophenecarboxylate

• IUPAC Name: [4-[(E)-3-(4-chlorophenyl)-3-oxoprop-1-enyl]phenyl] thiophene-2-carboxylate
• InChI: InChI=1S/C20H13ClO3S/c21-16-8-6-15(7-9-16)18(22)12-5-14-3-10-17(11-4-14)24-20(23)19-2-1-13-25-19/h1-13H/b12-5+
• InChI Key: FOPDSAMNMFFILI-LFYBBSHMSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)OC2=CC=C(C=C2)C=CC(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CSC(=C1)C(=O)OC2=CC=C(C=C2)/C=C/C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H13ClO3S
• Molecular Weight: 368.8 g/mol

Description

“4-[(1E)-3-(4-chlorophenyl)-3-oxo-1-propenyl]phenyl 2-thiophenecarboxylate” is a chemical compound with the molecular formula C20H13ClO3S. It has an average mass of 368.833 Da and a monoisotopic mass of 368.027405 Da.

Scientific Research Applications

Antimicrobial and Anticancer Activities

Thiophene derivatives have been studied for their pharmacological activities, including antimicrobial and anticancer properties.

Molecular Modelling

These compounds are also used in molecular modelling to study their interactions and behavior.

Material Science

Thiophene-mediated molecules play a significant role in material science, particularly as corrosion inhibitors and in the advancement of organic semiconductors.

Organic Electronics

They are used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).

Coordination Chemistry

Thiophene derivatives find application in coordination chemistry.

Intermediate in Organic Synthesis

They serve as intermediates in various organic synthesis processes.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Thiophene derivatives, another structural component of the compound, have also been reported to exhibit a variety of biological activities .

Mode of Action

It can be inferred from the structural similarity to indole and thiophene derivatives that the compound might interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Based on the reported biological activities of similar compounds, it can be speculated that the compound might affect various pathways related to inflammation, cancer, viral infections, and other diseases .

Pharmacokinetics

These properties are strongly influenced by physicochemical parameters . Therefore, further experimental studies are needed to determine the ADME properties of the compound.

Result of Action

Similar compounds have shown a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and other effects . Therefore, it can be speculated that the compound might have similar effects.